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Compound of Interest

Compound Name:
2-Bromo-1-iodo-4-

(trifluoromethoxy)benzene

Cat. No.: B1336767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 2-
Bromo-1-iodo-4-(trifluoromethoxy)benzene, a halogenated aromatic compound with

applications in organic synthesis and medicinal chemistry.

Physicochemical Properties
The key quantitative data for 2-Bromo-1-iodo-4-(trifluoromethoxy)benzene are summarized

in the table below. This information is crucial for reaction planning, stoichiometric calculations,

and analytical characterization.
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Property Value Source

Molecular Formula C7H3BrF3IO [1][2]

Molecular Weight 366.90 g/mol [1][2]

Exact Mass 365.83641 Da [2]

Density 2.182 g/cm³ [1]

Boiling Point 245.6 °C at 760 mmHg [1]

Flash Point 102.3 °C [1]

Refractive Index 1.555 [1]

CAS Number 883546-30-3 [1]

Compound Identification and Properties
The following diagram illustrates the relationship between the compound's nomenclature, its

molecular formula, and its key physical property, the molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Experimental Protocols
Detailed, specific experimental protocols for the synthesis or use of 2-Bromo-1-iodo-4-
(trifluoromethoxy)benzene are typically proprietary to the chemical suppliers or research

institutions that develop them. However, this compound is a versatile building block in cross-

coupling reactions, a cornerstone of modern organic synthesis.

Below is a representative, generalized workflow for a Suzuki coupling reaction, a common

application for aryl halides of this type.

Generalized Suzuki Coupling Workflow
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Reaction Setup
(Inert Atmosphere)

Add Aryl Halide
(e.g., 2-Bromo-1-iodo-4-(trifluoromethoxy)benzene)

Add Boronic Acid/Ester

Add Palladium Catalyst
& Ligand

Add Base & Solvent

Heating & Stirring
(Reaction Monitoring by TLC/LC-MS)

Initiate Reaction

Work-up
(Quenching, Extraction)

Reaction Complete

Purification
(Column Chromatography)

Product Characterization
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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